Cas no 93860-70-9 (2-Amino-N-benzyl-DL-propanamide)

2-Amino-N-benzyl-DL-propanamide is a synthetic organic compound featuring a propanamide backbone substituted with an amino group at the 2-position and a benzyl group on the nitrogen. This chiral molecule, existing as a racemic mixture (DL-form), serves as a versatile intermediate in pharmaceutical and fine chemical synthesis. Its structural features, including the primary amine and amide functionalities, make it valuable for derivatization and peptide mimicry. The compound's stability under standard conditions and compatibility with common reaction conditions enhance its utility in medicinal chemistry and drug development. Its benzyl moiety further expands its applicability in designing bioactive molecules with tailored properties.
2-Amino-N-benzyl-DL-propanamide structure
93860-70-9 structure
Product Name:2-Amino-N-benzyl-DL-propanamide
CAS No:93860-70-9
MF:C10H14N2O
MW:178.230962276459
CID:2134066
PubChem ID:3496505
Update Time:2025-05-25

2-Amino-N-benzyl-DL-propanamide Chemical and Physical Properties

Names and Identifiers

    • 2-amino-N-benzylpropanamide
    • Alanine benzylamide
    • DL-Alanine-N-benzylamide
    • 2-Amino-N-benzyl-propionamide
    • BDBM50532874
    • SB44800
    • EN300-58699
    • 93860-70-9
    • Propanamide, 2-amino-N-(phenylmethyl)-
    • AKOS000172357
    • DB-260761
    • 2-Amino-N-benzyl-DL-propanamide
    • AKOS017263136
    • CHEMBL318725
    • VRHPVAHXPQMOJZ-UHFFFAOYSA-N
    • SCHEMBL6461987
    • Inchi: 1S/C10H14N2O/c1-8(11)10(13)12-7-9-5-3-2-4-6-9/h2-6,8H,7,11H2,1H3,(H,12,13)
    • InChI Key: VRHPVAHXPQMOJZ-UHFFFAOYSA-N
    • SMILES: O=C(C(C)N)NCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 178.11100
  • Monoisotopic Mass: 178.110613074Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 376.4±35.0 °C at 760 mmHg
  • Flash Point: 181.4±25.9 °C
  • PSA: 55.12000
  • LogP: 1.74120
  • Vapor Pressure: 0.0±0.9 mmHg at 25°C

2-Amino-N-benzyl-DL-propanamide Security Information

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Additional information on 2-Amino-N-benzyl-DL-propanamide

Compound CAS No. 93860-70-9: 2-Amino-N-benzyl-DL-propanamide

2-Amino-N-benzyl-DL-propanamide, also known by its CAS registry number CAS No. 93860-70-9, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines an amino group with a benzyl substituent and a propanamide backbone, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-Amino-N-benzyl-DL-propanamide consists of a central propanamide chain with an amino group (-NH₂) attached to the second carbon and a benzyl group (-CH₂-C₆H₅) attached to the nitrogen atom of the amide functional group. This configuration imparts the compound with both nucleophilic and electrophilic reactivity, enabling it to participate in a wide range of chemical reactions such as alkylation, acylation, and coupling reactions.

Recent studies have highlighted the potential of 2-Amino-N-benzyl-DL-propanamide as a key intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its use in the development of novel antibiotics and antiviral agents, leveraging its ability to form stable peptide bonds with other biomolecules. Additionally, this compound has been employed in the synthesis of advanced materials such as polyamides and polyurethanes, where its amide functionality contributes to strong intermolecular hydrogen bonding and improved mechanical properties.

In terms of synthesis, 2-Amino-N-benzyl-DL-propanamide can be prepared through various methods, including nucleophilic substitution and condensation reactions. One common approach involves the reaction of benzylamine with an appropriate acid chloride or anhydride in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). This method ensures high yields and excellent purity, making it suitable for large-scale production.

The physical properties of CAS No. 93860-70-9 include a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and dimethylformamide (DMF), which facilitates its use in various synthetic protocols. The compound is also relatively stable under normal storage conditions, provided it is protected from moisture and light.

From an environmental perspective, 2-Amino-N-benzyl-DL-propanamide has been shown to exhibit low toxicity to aquatic organisms when used at recommended levels. However, like all chemical compounds, proper handling and disposal procedures should be followed to minimize any potential environmental impact.

In conclusion, CAS No. 93860-70-9, or 2-Amino-N-benzyl-DL-propanamide, is a valuable compound with diverse applications across multiple industries. Its unique chemical properties and reactivity make it an essential building block in modern synthetic chemistry, driving innovation in drug discovery, material science, and beyond.

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